Cas no 1216571-25-3 (3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide)
1216571-25-3 structure
Product Name:3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
CAS No:1216571-25-3
MF:C8H9BrO
MW:203.045771360397
CID:2617709
PubChem ID:71309619
Update Time:2025-04-21
3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
- 1216571-25-3
- 1-[Bromo(~13~C)methyl]-3-[(~13~C)methyloxy]benzene
- DTXSID20745941
-
- Inchi: 1S/C8H9BrO/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3/i1+1,6+1
- InChI Key: ZKSOJQDNSNJIQW-JQBJTBFPSA-N
- SMILES: Br[13CH2]C1C=CC=C(C=1)O[13CH3]
Computed Properties
- Exact Mass: 201.99039g/mol
- Monoisotopic Mass: 201.99039g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 9.2Ų
3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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